Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)

• CAS RN: 114640-69-6
• Molecular Formula: C12H16
• Molecular Weight: 160.25 g/mol
• InChI: InChI=1S/C12H16/c1-3-11(4-1)7-8(11)10-9(7)12(10)5-2-6-12/h7-10H,1-6H2
• InChI Key: NYOZGBDGFGQBFJ-UHFFFAOYSA-N
• SMILES: C1CC2(C1)C3C2C4C3C45CCC5
• synonyms: Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)

Description

Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI) is a synthetic compound that has been developed for scientific research purposes. It is a complex molecule that has been synthesized using a multi-step process. This molecule has gained significant attention in the scientific community due to its unique structure and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) is not fully understood. However, it is believed to interact with specific biological targets in a unique way due to its complex structure. Further research is needed to fully understand the mechanism of action of this molecule.
Biochemical and Physiological Effects:
Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) has been shown to have various biochemical and physiological effects in studies conducted in vitro. These effects include inhibition of specific enzymes, modulation of ion channels, and alteration of cellular signaling pathways. Further research is needed to fully understand the biochemical and physiological effects of this molecule.

Advantages and Limitations for Lab Experiments

The advantages of using Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) in lab experiments include its unique structure, which allows for specific interactions with biological targets. It is also a synthetic molecule, which allows for precise control over its properties. However, the limitations of using this molecule include its complex synthesis process and limited availability.

Future Directions

There are several future directions for research on Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)). These include:
1. Further investigation into the mechanism of action of this molecule to fully understand its interactions with biological targets.
2. Development of new synthetic methods to improve the yield and purity of the final product.
3. Investigation of the potential use of this molecule in drug development for various diseases.
4. Study of the effects of this molecule in vivo to understand its potential applications in medicine.
5. Investigation of the potential use of this molecule in the development of new materials with unique properties.
Conclusion:
Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) is a complex synthetic molecule with potential applications in various fields of scientific research. Its unique structure and potential interactions with biological targets make it an interesting molecule for investigation. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) involves a multi-step process that requires expertise in organic chemistry. The synthesis process involves the reaction of cyclobutene with a diene to form a dispiro[2.2.2.2]octane intermediate. This intermediate is then subjected to a series of reactions to form the final product. The synthesis process has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (Dispiro[cyclobutane-1,3-tricyclo[3.1.0.02,4]hexane-6,1-cyclobutane] (9CI)) has a wide range of potential applications in scientific research. It has been studied for its potential use as a molecular probe for studying biological systems. It has also been investigated for its potential use in the development of new drugs and therapies for various diseases.